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Compound of Interest

Compound Name: Cyhalofop-butyl

Cat. No.: B1669532 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides detailed methodologies for assessing the sensitivity of weed

populations to the herbicide Cyhalofop-butyl. The protocols are designed to enable the

identification of resistant populations and to quantify the level of resistance.

Introduction
Cyhalofop-butyl is a selective, post-emergence herbicide belonging to the

aryloxyphenoxypropionate ("fop") chemical family.[1] It is widely used for the control of grass

weeds in rice and other crops.[1][2] The mode of action of Cyhalofop-butyl is the inhibition of

the enzyme acetyl-CoA carboxylase (ACCase), which is a critical enzyme in the biosynthesis of

fatty acids.[1][3] By blocking ACCase, Cyhalofop-butyl disrupts the production of lipids,

leading to the breakdown of cell membranes and ultimately, the death of susceptible grass

weeds.

The development of resistance to Cyhalofop-butyl in weed populations, particularly in species

like Echinochloa crus-galli (barnyardgrass), poses a significant threat to crop production.

Resistance can arise from target-site mutations in the ACCase gene or from non-target-site

mechanisms, such as enhanced herbicide metabolism. Therefore, monitoring weed populations

for Cyhalofop-butyl sensitivity is crucial for effective weed management strategies.

These application notes provide protocols for whole-plant dose-response bioassays and petri

dish assays to assess Cyhalofop-butyl sensitivity. Additionally, a brief overview of molecular
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methods for resistance detection is included.

Key Experiments and Protocols
Whole-Plant Dose-Response Bioassay
This is the benchmark method for confirming herbicide resistance and determining the level of

resistance in a weed population.

Objective: To determine the dose of Cyhalofop-butyl required to cause a 50% reduction in

plant growth (GR50) for suspected resistant and known susceptible weed populations.

Materials:

Seeds from suspected resistant and a known susceptible weed population (e.g., Echinochloa

crus-galli).

Pots (e.g., 10 cm diameter) filled with a suitable potting mix.

Growth chamber or greenhouse with controlled temperature, humidity, and lighting.

Technical grade Cyhalofop-butyl (purity >95%).

Acetone.

Tween® 20 or other suitable surfactant.

Deionized water.

Precision bench sprayer.

Analytical balance.

Volumetric flasks and pipettes.

Protocol:

Seed Germination and Plant Growth:
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Germinate seeds of both the suspected resistant and susceptible populations in petri

dishes or directly in pots.

Transplant uniform seedlings (e.g., at the 2-3 leaf stage) into individual pots.

Grow the plants in a greenhouse or growth chamber under optimal conditions (e.g.,

30°C/26°C day/night temperature, 16-hour photoperiod).

Preparation of Herbicide Solutions:

Prepare a stock solution of Cyhalofop-butyl by dissolving a known amount of the

technical grade herbicide in acetone. For example, a 100 ppm stock solution can be

prepared by dissolving 10.27 mg in 100 mL of methanol.

From the stock solution, prepare a series of dilutions to achieve the desired application

rates. A surfactant (e.g., 0.1% v/v Tween® 20) should be added to the final spray

solutions.

The range of doses should bracket the expected GR50 values for both susceptible and

resistant populations. For example, for a susceptible E. crus-galli population, rates could

be 0, 1.30, 3.89, 11.67, 35, and 105 g a.i./ha. For a suspected resistant population, the

rates might be 0, 3.89, 11.67, 35, 105, and 315 g a.i./ha.

Herbicide Application:

When the plants reach the 3-4 leaf stage, apply the different herbicide doses using a

precision bench sprayer calibrated to deliver a specific volume (e.g., 450 L/ha).

Include an untreated control (sprayed with the solvent and surfactant solution only) for

each population.

Each treatment should be replicated at least three times.

Data Collection and Analysis:

After a set period (e.g., 15-21 days after treatment), visually assess the plants for injury on

a scale of 0% (no effect) to 100% (complete kill).
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Harvest the above-ground biomass for each plant and measure the fresh weight.

Express the fresh weight of each treated plant as a percentage of the mean fresh weight

of the untreated control plants for that population.

Analyze the data using a non-linear regression model (e.g., a three-parameter log-logistic

model) to determine the GR50 value for each population.

The Resistance Index (RI) is calculated by dividing the GR50 of the resistant population by

the GR50 of the susceptible population.

Data Presentation:
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Population Herbicide
GR50 (g
a.i./ha)

Resistance
Index (RI)

Reference

Susceptible E.

crus-galli
Cyhalofop-butyl 5.6 -

Resistant E.

crus-galli
Cyhalofop-butyl 75.8 13.5

Susceptible E.

crus-galli

(Suwon)

Cyhalofop-butyl 12.1 -

Resistant E.

crus-galli

(Seosan-5)

Cyhalofop-butyl 51.5 4.3

Resistant E.

crus-galli

(Seosan-152)

Cyhalofop-butyl 42.9 3.6

Susceptible E.

oryzicola

(Suwon)

Cyhalofop-butyl 24.2 -

Resistant E.

oryzicola (Gimje)
Cyhalofop-butyl 100.7 4.2

Resistant E.

oryzicola (Iksan)
Cyhalofop-butyl 142.2 5.9

Petri Dish/Agar-Based Seed Assay
This is a rapid and less resource-intensive method for screening a large number of samples for

potential resistance. However, results should be confirmed with a whole-plant bioassay.

Objective: To assess the sensitivity of weed seeds to Cyhalofop-butyl by measuring the

inhibition of germination and seedling growth.

Materials:
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Seeds from suspected resistant and known susceptible weed populations.

Petri dishes (e.g., 9 cm diameter).

Filter paper or agar.

Technical grade Cyhalofop-butyl.

Acetone or other suitable solvent.

Deionized water.

Growth chamber or incubator.

Protocol:

Preparation of Herbicide Solutions:

Prepare a stock solution of Cyhalofop-butyl in a suitable solvent.

Prepare a series of dilutions in deionized water or the agar medium to achieve the desired

test concentrations. The concentrations should be determined based on preliminary

experiments to differentiate between susceptible and resistant populations. For example,

concentrations for a growth pouch test could range from 0, 0.8, 3.2, 12.8, to 51.2 mg a.i./L.

Assay Setup:

Place two layers of filter paper in each petri dish and moisten them with a specific volume

of the corresponding herbicide solution or prepare agar plates with the herbicide

incorporated.

Place a known number of seeds (e.g., 20-25) on the filter paper or agar surface in each

petri dish.

Seal the petri dishes with parafilm to prevent evaporation.

Include a control treatment with only deionized water (and solvent if used).
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Each treatment should be replicated at least three times.

Incubation and Data Collection:

Incubate the petri dishes in a growth chamber or incubator under controlled conditions

(e.g., 25°C with a 12-hour photoperiod).

After a specific period (e.g., 7-14 days), measure the germination percentage, and the root

and shoot length of the seedlings.

Data Analysis:

Calculate the percentage of inhibition for each parameter compared to the untreated

control.

The data can be used to determine the concentration of Cyhalofop-butyl that causes

50% inhibition (I50).

Data Presentation:

Population Herbicide
GR50 (mg a.i./L) -
Root Length

Reference

Susceptible E. crus-

galli (Suwon)
Cyhalofop-butyl 25.5

Resistant E. oryzicola

(Gimje)
Cyhalofop-butyl 86.3

Resistant E. oryzicola

(Iksan)
Cyhalofop-butyl 125.0

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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